11alpha,17,21-Trihydroxypregn-4-ene-3,20-dione 21-acetate
Overview
Description
11alpha,17,21-Trihydroxypregn-4-ene-3,20-dione 21-acetate, also known as 11α-acetoxyprogesterone, is a steroid hormone used in laboratory experiments and scientific research. It is a synthetic progestin, derived from progesterone, and is commonly used to study the effects of progesterone on various biological systems. 11α-acetoxyprogesterone is known to interact with progesterone receptors and can be used to study the effects of progesterone on various biological systems.
Scientific Research Applications
Synthesis and Characterization
- The synthesis and characterization of various hydroxylated derivatives of corticosteroids, including compounds related to "11alpha,17,21-Trihydroxypregn-4-ene-3,20-dione 21-acetate", have been extensively studied. These studies involve the preparation of steroids with specific hydroxylation patterns, achieved through methods like autoxidation or oxidation with specific reagents, and their identification through techniques such as nuclear magnetic resonance, infrared, and mass spectrometry. Such research contributes to the understanding of steroid chemistry and the development of new synthetic routes for steroid hormones and their analogs (Kraan et al., 1993).
Microbial Hydroxylation
- Microbial hydroxylation of pregnenolone derivatives represents another significant area of research. This process involves the transformation of steroid precursors into more hydroxylated forms using various fungi, which could lead to the production of medically relevant steroids. The identification of new metabolites through such microbial processes helps in expanding the repertoire of available steroid compounds with potential therapeutic applications (Choudhary et al., 2005).
Biological Actions and Receptor Interactions
- The biological actions of steroid compounds, including their interactions with specific receptors, have been investigated to understand their potential therapeutic uses better. For instance, studies on glucocorticoid alkylating agents aim to explore their ability to inhibit cell growth and interact with glucocorticoid receptors, which could have implications for cancer therapy and other conditions where glucocorticoid activity is relevant (El Masry et al., 1977).
Metabolic Pathways and Impurities
- Understanding the metabolic pathways and the formation of impurities in steroid synthesis is crucial for developing safe and effective pharmaceuticals. Research in this area includes the identification and characterization of by-products and metabolites in the synthesis of steroid medications, which is essential for quality control and ensuring the safety of steroid-based therapies (Guo et al., 2006).
Mechanism of Action
Target of Action
The primary target of Epi Hydrocortisone 21-Acetate, an analog of Hydrocortisone , is the glucocorticoid receptor. This receptor is a type of nuclear receptor that is activated by binding of glucocorticoid hormones .
Mode of Action
Upon binding to the glucocorticoid receptor, Epi Hydrocortisone 21-Acetate triggers a conformational change in the receptor. This allows the receptor to translocate into the nucleus, where it regulates the transcription of target genes . These genes are involved in a wide range of physiological processes, including inflammation, immune response, and metabolism .
Biochemical Pathways
The activation of the glucocorticoid receptor by Epi Hydrocortisone 21-Acetate influences several biochemical pathways. For instance, it can inhibit the NF-kB pathway, thereby reducing the production of pro-inflammatory cytokines . It can also influence the metabolism of carbohydrates, proteins, and lipids by modulating the expression of metabolic enzymes .
Pharmacokinetics
Hydrocortisone is well-absorbed after oral administration, widely distributed in the body, metabolized in the liver, and excreted in the urine .
Result of Action
The molecular and cellular effects of Epi Hydrocortisone 21-Acetate’s action are diverse due to the wide range of genes it can influence. Its anti-inflammatory effects are particularly notable, as it can reduce swelling, redness, and pain at sites of inflammation . It also has immunosuppressive effects, which can be beneficial in conditions involving overactive immune responses .
Action Environment
The action, efficacy, and stability of Epi Hydrocortisone 21-Acetate can be influenced by various environmental factors. For instance, the presence of other drugs can affect its metabolism and hence its efficacy . Additionally, factors such as pH and temperature can influence its stability .
Biochemical Analysis
Biochemical Properties
The role of 11alpha,17,21-Trihydroxypregn-4-ene-3,20-dione 21-acetate in biochemical reactions is primarily related to its function as a glucocorticoid Glucocorticoids are a type of steroid hormone that bind to the glucocorticoid receptor, which is present in almost every vertebrate animal cell
Cellular Effects
The effects of this compound on cells and cellular processes are complex and multifaceted. As a glucocorticoid analogue, it can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
The molecular mechanism of action of this compound is likely related to its role as a glucocorticoid analogue Glucocorticoids exert their effects at the molecular level through binding interactions with the glucocorticoid receptor, leading to changes in gene expression
properties
IUPAC Name |
[2-[(8S,9S,10R,11R,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H32O6/c1-13(24)29-12-19(27)23(28)9-7-17-16-5-4-14-10-15(25)6-8-21(14,2)20(16)18(26)11-22(17,23)3/h10,16-18,20,26,28H,4-9,11-12H2,1-3H3/t16-,17-,18+,20+,21-,22-,23-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ALEXXDVDDISNDU-VVCDUNCFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(C[C@H]([C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)O)C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H32O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80858940 |
Source
|
| Record name | Epihydrocortisone 21-acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80858940 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
404.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1250-97-1 |
Source
|
| Record name | (11α)-21-(Acetyloxy)-11,17-dihydroxypregn-4-ene-3,20-dione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1250-97-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | epi-Hydrocortisone acetate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001250971 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Epihydrocortisone 21-acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80858940 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 11α,17,21-trihydroxypregn-4-ene-3,20-dione 21-acetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.644 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | EPI-HYDROCORTISONE ACETATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SO6X7W9IAN | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
